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Compound of Interest

Compound Name: Tetrapentacontane

Cat. No.: B1595433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the

quantification of Tetrapentacontane (C54H110), a long-chain alkane. The selection of an

appropriate analytical method is critical for ensuring data accuracy and reproducibility,

particularly in inter-laboratory settings. This document outlines and compares the most

common analytical techniques, offering experimental data to guide researchers in selecting and

validating a suitable method for their specific needs.

The primary methods discussed are Gas Chromatography-Mass Spectrometry (GC-MS), a

widely established technique for such compounds, and a hypothetical High-Performance Liquid

Chromatography-Mass Spectrometry (HPLC-MS) method. The HPLC-MS data is projected

based on established principles for analyzing nonpolar, high-molecular-weight compounds, as

direct inter-laboratory comparison studies for Tetrapentacontane are not extensively

documented in publicly available literature.

Data Presentation: A Side-by-Side Comparison
The following table summarizes the typical performance characteristics of GC-MS and a

projected HPLC-MS method for the analysis of Tetrapentacontane. These parameters are

crucial for researchers to consider when choosing the most appropriate method for their

analytical requirements.
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Performance Parameter
Gas Chromatography-
Mass Spectrometry (GC-
MS)

High-Performance Liquid
Chromatography-Mass
Spectrometry (HPLC-MS)
(Hypothetical)

Linearity (r²) > 0.995 > 0.99

Accuracy (% Recovery) 95-105% 90-110%

Precision (% RSD) < 10% < 15%

Limit of Detection (LOD) 0.1 - 1 ng/mL 1 - 5 ng/mL

Limit of Quantification (LOQ) 0.5 - 5 ng/mL 5 - 20 ng/mL

Typical Run Time 20 - 30 minutes 15 - 25 minutes

Throughput Moderate High

Instrumentation Cost Moderate to High High

Sample Derivatization

To cite this document: BenchChem. [A Comparative Guide to Inter-Laboratory Analysis of
Tetrapentacontane]. BenchChem, [2025]. [Online PDF]. Available at:
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tetrapentacontane-analysis-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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